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Compound of Interest

Compound Name: Cerec

Cat. No.: B1177376

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the application of the Chairside Economical
Restoration of Esthetic Ceramics (CEREC) system in creating restorations for clinical studies. It
includes summaries of quantitative data from various studies, detailed experimental protocols,
and visualizations of workflows and logical relationships to guide researchers in this field.

Quantitative Data Summary

The following tables summarize key performance indicators of CEREC restorations from
multiple clinical studies, offering a comparative overview of their long-term performance,
marginal integrity, and fracture resistance.

Table 1: Survival and Success Rates of CEREC Restorations in Clinical Studies
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BENCHE

Study/CER
EC Version

No. of
Restoration

Restoration Survival/Su

Type

Follow-up

Period ccess Rate

S

Key
Findings

Reiss et al.
(CEREC 1)

84.4%

1,011 _
(Survival)

Inlays/Onlays 18 years

Premolars
performed
slightly better
than molars.
Vital teeth
had a
significantly
higher
success rate
(88%) than
non-vital
teeth (50%).
[1]

Otto &
Schneider
(CEREC 1)

95.5%

Inlays/Onlays
Y Y (Success)

2,328 9 years

No
correlation
was found
between
failure and
the size or
location of
the

restorations.

[1]
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Pallesen &
van Dijken
(CEREC 1)

Inlays/Onlays

187

10 years

90.4%

(Success)

The most
common
reasons for
failure were
ceramic
fractures
(53%) and
tooth
fractures
(20%).[2]

Sjogren et al.

(CEREC)

Class Il

Inlays

61

10 years

89%

(Survival)

Inlays luted
with a
chemically
cured resin
composite
had a 100%
survival rate,
while those
with a dual-
cured
composite
had a 77%

survival rate.

[3]

Posselt &
Kerschbaum
(CEREC 1)

Inlays/Onlays

226

10 years

85.7%

(Survival)

The survival
rate of
CEREC1
restorations
was found to
be
comparable
to that of cast
gold

restorations.

[4]
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No significant

difference in
) survival rates
Reiss &
95% between
Walther Inlays 426 3years ]
(Survival) molars and
(CEREC)
premolars
was
observed.[5]
97.0%
(Classic), "Classic"
92.9% crowns on
Bindl & (Reduced), conventionall
Up to 10
Mormann Full Crowns 208 87.1% (Molar vy prepared
ears
(CEREC 2) Y Endocrowns), teeth
68.8% performed
(Premolar the best.[1]
Endocrowns)

Table 2: Marginal Gap of CEREC Restorations
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. Mean Clinically
Restoration CEREC Measureme .
Study Marginal Acceptable
Type System nt Method L.
Gap (pm) Limit (pm)
Scanning
Otto & -
) Inlays/Onlays CEREC 1&2  Electron 236 £ 96.8 Not Specified
Schneider _
Microscope
_ Varies by
Optical )
Dentsply N ) material (e.g.,
) Crowns Not Specified  Microscope <120
Sirona CEREC Bloc:
(200x)
~80-110)
Beschnidt & N N
Inlays CEREC 2 Not Specified  ~50-70 Not Specified
Strub
50
(repeatable
Mormann et -~ . -~ ) -
| Not Specified  Not Specified  Not Specified adhesive Not Specified
al.
interface
width)[6]
Intraoral
scan: 111.6 +
Optical 34.0;
Al-Ajami etal. Onlays CEREC 3D Microscope Extraoral Not Specified
(50x) stone scan:
116.8 +
42.3[7]

Table 3: Fracture Resistance of CEREC Restorations (In Vitro Studies)
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Mean
Restoration . Fracture Compariso Key
Study Material . T
Type Resistance n Group(s) Findings
(N)
Minimally
prepared
Traditional Occlusal crowns
El- prep: 1070 veneers (all demonstrated
Damanhoury Crowns IPS Empress 181; Minimal cracked comparable
et al. CAD prep: 1110 + during strength to
222[8] simulation) traditionally
prepared
crowns.[8]
CEREC
crowns
showed
catastrophic
fracture,
IPS e.Max while other
AlMakramani CEREC Press (452 + groups had
ot al. Crowns Blocs 387 +60 86 N), more severe
Cercon (540 tooth
+ 171 N)[9] fractures,
suggesting
CEREC may
better
preserve the
abutment.[9]
Lin et al. Endocrowns ProCAD Endocrowns: Glass fiber- Bonded
vs. Post-and- 1446.68 + reinforced ceramic
Core Crowns 200.34; Post- composite endocrowns
and-core: posts and showed
1163.30 cores significantly
163.15[10] higher
fracture
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resistance.
[10]
No
statistically
Two-plane significant
occlusal prep: ) difference in
Different
2962.6 + fracture
a occlusal ]
Fathy et al. Crowns Not Specified  524.2; Flat ] resistance
preparation
occlusal prep: ) between the
designs
3107.2 + two
604.9[11] preparation
designs was
found.[11]

Experimental Protocols

The following protocols provide a framework for conducting clinical studies on CEREC

restorations, synthesized from the methodologies of various published studies.

Protocol 1: Prospective Clinical Evaluation of CEREC Inlays/Onlays

[EEN

. Patient Selection:

« Inclusion Criteria: Patients requiring posterior inlays or onlays on vital or non-vital teeth, good
oral hygiene, and ability to provide informed consent.

o Exclusion Criteria: Active periodontal disease, severe bruxism, allergies to ceramic materials,
and inability to attend follow-up appointments.

2. Tooth Preparation:

e Administer local anesthesia.

 [solate the tooth using a rubber dam.

* Remove existing restoration and any carious tissue.

» Prepare the cavity with divergent walls (6-8°), rounded internal line angles, and a minimum
isthmus width of 2mm.

o Ensure adequate ceramic thickness (minimum 1.5-2.0 mm occlusally).
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3. Digital Impression and Restoration Design:

o Apply a thin layer of opacifying powder (if required by the scanner version).

o Capture a digital impression of the prepared tooth, adjacent teeth, and opposing arch using
the CEREC intraoral scanner (e.g., Primescan).

o Design the restoration using the CEREC software, ensuring proper anatomy, contacts, and
occlusion.

4. Milling and Finishing:

e Select the appropriate ceramic block (e.g., VITA Mark Il, IPS Empress CAD) in the desired
shade.

e Mill the restoration using the CEREC milling unit.

» Try-in the restoration to verify fit, contacts, and occlusion.

» Make any necessary adjustments with fine-grit diamond burs.

» Polish the restoration to a high shine or glaze it in a porcelain furnace according to the
manufacturer's instructions.

5. Adhesive Luting:

o Clean and etch the internal surface of the restoration (e.g., with hydrofluoric acid) and apply
a silane coupling agent.

« |solate the prepared tooth and apply a dental adhesive according to the manufacturer's
instructions.

e Apply a luting composite resin (e.g., dual-cured or chemically cured) to the restoration and
seat it with firm pressure.[3]

» Remove excess cement before and after light-curing.

6. Follow-up and Evaluation:

o Conduct follow-up examinations at baseline, 6 months, 1 year, and annually thereafter.

o Evaluate the restorations using modified United States Public Health Service (USPHS)
criteria for factors such as marginal integrity, anatomic form, color match, secondary caries,
and postoperative sensitivity.[2][3]

» Define failure criteria, which may include restoration fracture, tooth fracture, debonding, or
the need for endodontic treatment.[2][4]

Protocol 2: In Vitro Fracture Resistance Testing of CEREC Crowns
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1. Specimen Preparation:

e Collect extracted human molars of similar size and free of cracks or caries.

o Embed the roots of the teeth in acrylic resin up to 2 mm below the cementoenamel junction.

o Prepare the teeth for full crowns according to standardized parameters (e.g., 1.5 mm
occlusal reduction, 1.0 mm axial reduction, 6° taper).

2. Crown Fabrication:

e Scan the prepared teeth using a laboratory scanner or a CEREC intraoral scanner.
» Design standardized crowns using the CEREC software.

e Mill the crowns from a selected ceramic material.

o Cement the crowns onto the prepared teeth using a standardized luting protocol.

3. Artificial Aging (Optional but Recommended):

e Subject the specimens to thermocycling (e.g., 5,000 cycles between 5°C and 55°C) to
simulate temperature changes in the oral cavity.[9]

» Apply fatigue loading (e.g., 240,000 cycles at a specific load and frequency) to simulate
chewing forces.[10]

4. Fracture Resistance Testing:

e Mount the specimens in a universal testing machine.

o Apply a compressive load to the occlusal surface of the crown at a constant crosshead
speed (e.g., 0.5 mm/min) until fracture occurs.[10]

e Record the load at fracture in Newtons (N).

5. Failure Mode Analysis:

o Examine the fractured specimens under a stereomicroscope to classify the failure mode
(e.g., cohesive fracture of the ceramic, adhesive failure at the cement interface, fracture of
the tooth).[9]

Visualizations

The following diagrams illustrate key workflows and relationships in clinical studies of CEREC
restorations.
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Caption: Workflow for a prospective clinical study of CEREC restorations.
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Caption: Factors influencing the clinical success of CEREC restorations.

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b1177376?utm_src=pdf-body-img
https://www.benchchem.com/product/b1177376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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